Cas no 1185120-05-1 (N-(3,4-dimethoxyphenyl)methyl-1-{6-(3-fluorophenyl)sulfanylpyrimidin-4-yl}piperidine-4-carboxamide)

N-(3,4-dimethoxyphenyl)methyl-1-{6-(3-fluorophenyl)sulfanylpyrimidin-4-yl}piperidine-4-carboxamide structure

1185120-05-1 structure

Product name:N-(3,4-dimethoxyphenyl)methyl-1-{6-(3-fluorophenyl)sulfanylpyrimidin-4-yl}piperidine-4-carboxamide

CAS No:1185120-05-1

MF:C₂₅H₂₇FN₄O₃S

MW:482.570287942886

CID:6459208

PubChem ID:49664127

N-(3,4-dimethoxyphenyl)methyl-1-{6-(3-fluorophenyl)sulfanylpyrimidin-4-yl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(3,4-dimethoxyphenyl)methyl-1-{6-(3-fluorophenyl)sulfanylpyrimidin-4-yl}piperidine-4-carboxamide
- N-(3,4-dimethoxybenzyl)-1-(6-((3-fluorophenyl)thio)pyrimidin-4-yl)piperidine-4-carboxamide
- AKOS005056397
- N-[(3,4-dimethoxyphenyl)methyl]-1-[6-(3-fluorophenyl)sulfanylpyrimidin-4-yl]piperidine-4-carboxamide
- N-(3-acetylphenyl)-2-(1-benzyl-1H-pyrrol-2-yl)-2-oxoacetamide
- 1185120-05-1
- VU0623986-1
- F3406-6483
- N-[(3,4-dimethoxyphenyl)methyl]-1-{6-[(3-fluorophenyl)sulfanyl]pyrimidin-4-yl}piperidine-4-carboxamide
- Inchi： 1S/C25H27FN4O3S/c1-32-21-7-6-17(12-22(21)33-2)15-27-25(31)18-8-10-30(11-9-18)23-14-24(29-16-28-23)34-20-5-3-4-19(26)13-20/h3-7,12-14,16,18H,8-11,15H2,1-2H3,(H,27,31)
- InChI Key： FITSIOFWOSPBIH-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C=1)F)C1=CC(=NC=N1)N1CCC(C(NCC2C=CC(=C(C=2)OC)OC)=O)CC1

Computed Properties

Exact Mass: 482.17879007g/mol
Monoisotopic Mass: 482.17879007g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 34
Rotatable Bond Count: 8
Complexity: 639
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 102Å²

N-(3,4-dimethoxyphenyl)methyl-1-{6-(3-fluorophenyl)sulfanylpyrimidin-4-yl}piperidine-4-carboxamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Life Chemicals	F3406-6483-5mg	N-[(3,4-dimethoxyphenyl)methyl]-1-{6-[(3-fluorophenyl)sulfanyl]pyrimidin-4-yl}piperidine-4-carboxamide	1185120-05-1	5mg	$69.0	2023-09-10
Life Chemicals	F3406-6483-15mg	N-[(3,4-dimethoxyphenyl)methyl]-1-{6-[(3-fluorophenyl)sulfanyl]pyrimidin-4-yl}piperidine-4-carboxamide	1185120-05-1	15mg	$89.0	2023-09-10
Life Chemicals	F3406-6483-5μmol	N-[(3,4-dimethoxyphenyl)methyl]-1-{6-[(3-fluorophenyl)sulfanyl]pyrimidin-4-yl}piperidine-4-carboxamide	1185120-05-1	5μmol	$63.0	2023-09-10
Life Chemicals	F3406-6483-25mg	N-[(3,4-dimethoxyphenyl)methyl]-1-{6-[(3-fluorophenyl)sulfanyl]pyrimidin-4-yl}piperidine-4-carboxamide	1185120-05-1	25mg	$109.0	2023-09-10
Life Chemicals	F3406-6483-20mg	N-[(3,4-dimethoxyphenyl)methyl]-1-{6-[(3-fluorophenyl)sulfanyl]pyrimidin-4-yl}piperidine-4-carboxamide	1185120-05-1	20mg	$99.0	2023-09-10
Life Chemicals	F3406-6483-40mg	N-[(3,4-dimethoxyphenyl)methyl]-1-{6-[(3-fluorophenyl)sulfanyl]pyrimidin-4-yl}piperidine-4-carboxamide	1185120-05-1	40mg	$140.0	2023-09-10
Life Chemicals	F3406-6483-3mg	N-[(3,4-dimethoxyphenyl)methyl]-1-{6-[(3-fluorophenyl)sulfanyl]pyrimidin-4-yl}piperidine-4-carboxamide	1185120-05-1	3mg	$63.0	2023-09-10
Life Chemicals	F3406-6483-10mg	N-[(3,4-dimethoxyphenyl)methyl]-1-{6-[(3-fluorophenyl)sulfanyl]pyrimidin-4-yl}piperidine-4-carboxamide	1185120-05-1	10mg	$79.0	2023-09-10
Life Chemicals	F3406-6483-1mg	N-[(3,4-dimethoxyphenyl)methyl]-1-{6-[(3-fluorophenyl)sulfanyl]pyrimidin-4-yl}piperidine-4-carboxamide	1185120-05-1	1mg	$54.0	2023-09-10
Life Chemicals	F3406-6483-2mg	N-[(3,4-dimethoxyphenyl)methyl]-1-{6-[(3-fluorophenyl)sulfanyl]pyrimidin-4-yl}piperidine-4-carboxamide	1185120-05-1	2mg	$59.0	2023-09-10